N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2-pyridin-2-yl-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C18H13ClN4O2S/c19-13-5-1-2-6-14(13)23-26(24,25)12-8-9-15-17(11-12)22-18(21-15)16-7-3-4-10-20-16/h1-11,23H,(H,21,22)
• InChI Key: STOIKVXTUZSSTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC3=C(C=C2)N=C(N3)C4=CC=CC=N4)Cl
• Molecular Formula: C18H13ClN4O2S
• Molecular Weight: 384.8 g/mol

Description

N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide, also known as CPB, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPB belongs to the class of benzimidazole sulfonamide compounds and has been studied for its anti-cancer, anti-inflammatory, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide is not fully understood. However, studies have shown that N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide can inhibit various signaling pathways involved in cancer cell proliferation and inflammation. N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has also been shown to inhibit the activity of certain enzymes involved in viral replication.
Biochemical and Physiological Effects
N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide can induce apoptosis in cancer cells by activating caspase enzymes. N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has also been shown to reduce the production of pro-inflammatory cytokines in animal models of inflammation. Additionally, N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has been shown to inhibit the replication of certain viruses by inhibiting the activity of viral enzymes.

Advantages and Limitations for Lab Experiments

N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes, making it an attractive compound for cellular studies. N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide is also relatively stable and can be stored for extended periods without degradation. However, N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has some limitations for lab experiments. It has low solubility in water, which can make it challenging to administer in animal models. Additionally, N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide can exhibit non-specific binding, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide research. One potential direction is to investigate its potential as a therapeutic agent for various cancers. Studies could focus on optimizing the synthesis of N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide and testing its efficacy in animal models of cancer. Another potential direction is to investigate its potential as an anti-inflammatory agent. Studies could focus on identifying the specific signaling pathways involved in N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide's anti-inflammatory effects and testing its efficacy in animal models of inflammation. Additionally, further studies could investigate N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide's potential as an anti-viral agent and its efficacy against a broader range of viruses.

Synthesis Methods

The synthesis of N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide involves the reaction of 2-chloroaniline, 2-pyridinecarboxaldehyde, and 5-aminobenzimidazole-2-sulfonic acid in the presence of a catalyst. The reaction produces N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide as a yellow solid with a high yield. The synthesis process is relatively simple and cost-effective, making N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide an attractive compound for further research.

Scientific Research Applications

N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has anti-cancer properties and can inhibit the proliferation of cancer cells by inducing apoptosis. N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has also been shown to have anti-inflammatory properties and can reduce inflammation in various animal models. Additionally, N-(2-Chlorophenyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole-5-sulfonamide has been studied for its anti-viral properties and has been shown to inhibit the replication of certain viruses.